molecular formula C7H13ClN2O2 B6276803 5-(3-hydroxyazetidin-3-yl)pyrrolidin-2-one hydrochloride CAS No. 2763758-67-2

5-(3-hydroxyazetidin-3-yl)pyrrolidin-2-one hydrochloride

Cat. No. B6276803
CAS RN: 2763758-67-2
M. Wt: 192.6
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(3-Hydroxyazetidin-3-yl)pyrrolidin-2-one hydrochloride (5-HAP) is a synthetic organic compound that has been used in research laboratories for a variety of purposes. It is a versatile compound that has been used in a variety of scientific experiments and studies. It has a variety of biochemical and physiological effects, as well as a range of advantages and limitations when used in lab experiments.

Scientific Research Applications

5-(3-hydroxyazetidin-3-yl)pyrrolidin-2-one hydrochloride has been used in a variety of scientific research applications. It has been used in the synthesis of a variety of organic compounds, such as heterocyclic compounds, polymers, and pharmaceuticals. It has also been used in the synthesis of a variety of biologically active compounds, such as peptides and antibiotics. Additionally, 5-(3-hydroxyazetidin-3-yl)pyrrolidin-2-one hydrochloride has been used in the synthesis of a variety of materials, such as plastics and polymers.

Mechanism of Action

The mechanism of action of 5-(3-hydroxyazetidin-3-yl)pyrrolidin-2-one hydrochloride is not yet fully understood. However, it is believed to act as a proton donor, which can then be used to form a variety of different compounds. Additionally, 5-(3-hydroxyazetidin-3-yl)pyrrolidin-2-one hydrochloride has been shown to have an inhibitory effect on the enzyme cyclooxygenase-2 (COX-2), which is involved in the synthesis of prostaglandins.
Biochemical and Physiological Effects
5-(3-hydroxyazetidin-3-yl)pyrrolidin-2-one hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to have an inhibitory effect on the enzyme cyclooxygenase-2 (COX-2), which is involved in the synthesis of prostaglandins. Additionally, 5-(3-hydroxyazetidin-3-yl)pyrrolidin-2-one hydrochloride has been shown to have an anti-inflammatory effect, as well as an anti-oxidant effect.

Advantages and Limitations for Lab Experiments

5-(3-hydroxyazetidin-3-yl)pyrrolidin-2-one hydrochloride has a variety of advantages and limitations when used in lab experiments. One of the main advantages of using 5-(3-hydroxyazetidin-3-yl)pyrrolidin-2-one hydrochloride is that it is a relatively inexpensive compound, making it an attractive option for researchers. Additionally, it is a relatively stable compound, making it ideal for use in a variety of experiments. However, one of the main limitations of 5-(3-hydroxyazetidin-3-yl)pyrrolidin-2-one hydrochloride is that it is not soluble in water, making it difficult to use in aqueous solutions.

Future Directions

There are a variety of potential future directions for the use of 5-(3-hydroxyazetidin-3-yl)pyrrolidin-2-one hydrochloride. One potential direction is the use of 5-(3-hydroxyazetidin-3-yl)pyrrolidin-2-one hydrochloride in the synthesis of novel organic compounds. Additionally, 5-(3-hydroxyazetidin-3-yl)pyrrolidin-2-one hydrochloride could be used in the synthesis of peptides and antibiotics. Additionally, 5-(3-hydroxyazetidin-3-yl)pyrrolidin-2-one hydrochloride could be used in the synthesis of a variety of materials, such as plastics and polymers. Finally, 5-(3-hydroxyazetidin-3-yl)pyrrolidin-2-one hydrochloride could be used to study the biochemical and physiological effects of the compound, as well as its mechanism of action.

Synthesis Methods

5-(3-hydroxyazetidin-3-yl)pyrrolidin-2-one hydrochloride is synthesized through a multi-step process. The first step involves the reaction of 3-hydroxyazetidin-3-yl chloride with pyrrolidin-2-one in the presence of a base. This reaction yields the desired compound, 5-(3-hydroxyazetidin-3-yl)pyrrolidin-2-one hydrochloride. The second step involves the addition of hydrochloric acid, which results in the formation of the hydrochloride salt of 5-(3-hydroxyazetidin-3-yl)pyrrolidin-2-one hydrochloride. The final step involves the purification of the compound by recrystallization.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 5-(3-hydroxyazetidin-3-yl)pyrrolidin-2-one hydrochloride involves the reaction of a pyrrolidin-2-one derivative with an azetidine derivative in the presence of a suitable reagent to form the desired product. The hydrochloride salt is then formed by treatment with hydrochloric acid.", "Starting Materials": [ "2-pyrrolidinone", "3-chloro-1-propanol", "sodium hydride", "3-azetidinol" ], "Reaction": [ "Step 1: 2-pyrrolidinone is treated with sodium hydride to form the corresponding enolate.", "Step 2: 3-chloro-1-propanol is added to the reaction mixture and the resulting mixture is stirred at room temperature for several hours to form the intermediate 5-(3-chloro-2-oxopyrrolidin-1-yl)pentan-1-ol.", "Step 3: The intermediate is then treated with 3-azetidinol in the presence of a suitable reagent such as triethylamine to form the desired product, 5-(3-hydroxyazetidin-3-yl)pyrrolidin-2-one.", "Step 4: The product is then treated with hydrochloric acid to form the hydrochloride salt, which can be isolated by filtration and drying." ] }

CAS RN

2763758-67-2

Product Name

5-(3-hydroxyazetidin-3-yl)pyrrolidin-2-one hydrochloride

Molecular Formula

C7H13ClN2O2

Molecular Weight

192.6

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.